Cas no 31450-61-0 (2(3H)-Furanone,5-butyl-)

• Product Name: 2(3H)-Furanone,5-butyl-
• CAS No: 31450-61-0
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 314883
• PubChem ID: 36654
• Update Time: 2025-04-19

2(3H)-Furanone,5-butyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,5-butyl-
• 5-butyl-3H-furan-2-one
• 31450-61-0
• 2(3H)-Furanone, 5-butyl-
• BRN 4378551
• 5-BUTYLDIHYDRO-2-FURANONE
• DTXSID20953468
• 5-Butyl-2(3H)-furanone
• 5-butylfuran-2(3H)-one

• Inchi： 1S/C8H12O2/c1-2-3-4-7-5-6-8(9)10-7/h5H,2-4,6H2,1H3
• InChI Key： QTLGKYQQIZFPIE-UHFFFAOYSA-N
• SMILES： O1C(CC=C1CCCC)=O

Computed Properties

• Exact Mass: 140.084
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.014
• Boiling Point: 276.9°Cat760mmHg
• Flash Point: 110.8°C
• Refractive Index: 1.467